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Compound of Interest

5-Methoxy-4-(3-methylphenoxy)-2-
Compound Name:

phenylpyrimidine
CAS No.: 478029-68-4
Cat. No.: B2543434

Get Quote

Executive Summary & Retrosynthetic Analysis

The target molecule, 5-Methoxy-4-(3-methylphenoxy)-2-phenylpyrimidine, represents a
specific class of 2,4,5-trisubstituted pyrimidines often explored in medicinal chemistry for kinase
inhibition or agrochemistry for herbicidal activity. Its structural core relies on the precise
positioning of a phenyl group at C2, a methoxy group at C5, and an aryloxy moiety at C4.

Retrosynthetic Logic: The most robust synthetic strategy disconnects the C4-ether linkage,
identifying the nucleophilic aromatic substitution (

) of a 4-chloropyrimidine precursor as the final convergent step. This approach is preferred over
trying to install the C2-phenyl group late-stage (e.g., via Suzuki coupling), which often suffers
from regioselectivity issues (C4 vs. C2 competition).

o Target: 5-Methoxy-4-(3-methylphenoxy)-2-phenylpyrimidine

e Disconnection: C4-0O Bond (
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o Key Intermediates:
o Electrophile: 4-Chloro-5-methoxy-2-phenylpyrimidine
o Nucleophile: 3-Methylphenol (m-Cresol)

o Core Construction: De novo synthesis of the pyrimidine ring via condensation of
Benzamidine with an

-formyl ester equivalent.

Synthesis Pathway Visualization

The following diagram outlines the critical pathway from raw materials to the final purified
target.
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Cyclocondensation
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4-Chloro-5-methoxy-2-phenylpyrimidine (Nucleophile)

SnAr Coupling
(K2CO3, DMF, 80°C)

SnAr Coupling
(K2CO3, DMF, 80°C)

FINAL TARGET:

5-Methoxy-4-(3-methylphenoxy)-2-phenylpyrimidine

Click to download full resolution via product page

Caption: Convergent synthesis pathway illustrating the de novo ring construction followed by
selective activation and coupling.

Detailed Experimental Protocols
Phase 1: Construction of the Pyrimidine Core
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Objective: Synthesis of 5-Methoxy-2-phenylpyrimidin-4(3H)-one. Rationale: Direct
condensation ensures the phenyl group is locked at the C2 position. We utilize a Claisen
condensation to generate the necessary C3-electrophile in situ.

Reagents:

Methyl methoxyacetate (1.0 eq)

Ethyl formate (1.2 eq)

Sodium methoxide (NaOMe) (1.1 eq)

Benzamidine hydrochloride (1.0 eq)

Solvents: Toluene (anhydrous), Ethanol (absolute).

Protocol:

e Formylation (In-Situ):

o Charge a reactor with anhydrous Toluene and NaOMe powder under

atmosphere. Cool to 0°C.[1]

o Mix Methyl methoxyacetate and Ethyl formate.[2] Add this mixture dropwise to the reactor,
maintaining temperature <10°C.

o Allow the slurry to warm to room temperature (RT) and stir for 4 hours. The formation of
the sodium enolate salt (thick suspension) indicates reaction progress.

e Cyclization:

Dissolve Benzamidine HCI in absolute Ethanol. Add this solution to the enolate

o

suspension.

o

Heat the mixture to reflux (approx. 78-80°C) for 6—8 hours.

[¢]

Monitoring: TLC (DCM:MeOH 95:5) should show consumption of benzamidine.
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o Workup:
o Evaporate solvents under reduced pressure.[3]
o Dissolve the residue in water (pH will be alkaline).
o Acidify carefully with Acetic Acid or dilute HCI to pH ~5—6 to precipitate the pyrimidinone.
o Filter the white/off-white solid, wash with cold water, and dry in a vacuum oven at 50°C.
Yield Expectation: 65—-75% Key Data Point:

NMR should show a singlet for the C5-OMe (~3.8 ppm) and a characteristic aromatic singlet for
H-6 (~7.8-8.0 ppm).

Phase 2: Activation via Chlorination

Objective: Synthesis of 4-Chloro-5-methoxy-2-phenylpyrimidine. Rationale: The 4-hydroxyl
group (tautomeric with 4-one) is a poor leaving group. Conversion to chloride creates a highly
reactive electrophile for the subsequent

reaction.

Reagents:
e Intermediate B (5-Methoxy-2-phenylpyrimidin-4(3H)-one)
e Phosphorus Oxychloride (

) (5-8 vol)

e Optional: N,N-Dimethylaniline (Cat. 0.1 eq) to accelerate reaction.
Protocol:
» Reaction Setup:

o Place Intermediate B in a round-bottom flask equipped with a reflux condenser and a
caustic scrubber (to trap HCI gas).
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o Add

slowly.[4][5] (Caution: Exothermic).
o Add catalytic N,N-Dimethylaniline.

e Chlorination:

o Heat the mixture to reflux (105°C) for 2-3 hours. The suspension should clear to a
yellow/brown solution.

e Quenching (Critical Safety Step):

o Cool the reaction mass to RT.

o Remove excess

via vacuum distillation (rotary evaporator with dry ice trap).

o Pour the thick oily residue slowly onto crushed ice/water with vigorous stirring. Maintain
temperature <20°C to prevent hydrolysis of the product.

o Neutralize with saturated
or
to pH 7-8.
e |solation:
o Extract with Dichloromethane (DCM) or Ethyl Acetate (3x).
o Dry organic layer over

, filter, and concentrate.[1][6]

o Purification: Usually sufficiently pure. If necessary, recrystallize from Hexane/EtOAc or
pass through a short silica plug.
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Yield Expectation: 80—90% Stability Note: Store under inert atmosphere at 4°C. Hydrolytically
unstable over long periods in moist air.

Phase 3: Etherification (

Coupling)

Objective: Synthesis of 5-Methoxy-4-(3-methylphenoxy)-2-phenylpyrimidine. Rationale: The
electron-deficient pyrimidine ring (enhanced by the 4-Cl and N-heteroatoms) facilitates
nucleophilic attack by the phenoxide ion.

Reagents:

Intermediate C (4-Chloro-5-methoxy-2-phenylpyrimidine) (1.0 eq)

3-Methylphenol (m-Cresol) (1.1 eq)

Potassium Carbonate (

) (2.0 eq, anhydrous, micronized)

Solvent: DMF (Dimethylformamide) or Acetonitrile.

Protocol:

e Coupling:

o

Dissolve Intermediate C and 3-Methylphenol in DMF.

o Add

[6][7]

Heat to 80-90°C for 4—6 hours.

[¢]

[¢]

Mechanism:[2][8][9] The phenoxide attacks C4, forming a Meisenheimer complex,
followed by the elimination of chloride.

o Workup:
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o Cool to RT and pour into ice-water (10 volumes). The product should precipitate.[5]

o Stir for 30 minutes to ensure removal of DMF.

o Filter the solid.[1][4][5][6][10]

e Purification:

o Dissolve crude solid in minimal hot Ethanol or Ethyl Acetate.

o Allow to crystallize slowly.
o Filter and dry.[1]

Yield Expectation: 75-85%

Analytical Profile & Quality Control

To validate the synthesis, the following analytical parameters must be met:

Parameter Specification Method
White to off-white crystalline ]
Appearance ) Visual
solid
) HPLC (C18, ACN/Water
Purity >08.0% ]
gradient)
Mass Spec LC-MS (ESI+)
Confirm 3 distinct regions: 1.[6]
[11] Phenyl/Aryloxy (6.8-8.5
1H NMR ppm) 2. O-Methoxy (~3.9 ppm, 400 MHz DMSO-d6 or CDCI3
s, 3H) 3. Ar-Methyl (~2.35
ppm, s, 3H)
References

e Synthesis of 5-substituted-4-hydroxypyrimidines
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o Source: Organic Syntheses, Coll.[12] Vol. 4, p.638 (1963); Vol. 31, p.72 (1951).
o Relevance: Establishes the foundational condens
o Link:

e Chlorination of Pyrimidinones

o Source: BenchChem Application Notes, "Large-Scale Synthesis of 5-Methoxy-2-
methylthiopyrimidine".[5]

o Relevance: Validates the chlorination protocol for 5-methoxypyrimidine scaffolds.

o Link:
e Nucleophilic Aromatic Substitution on Pyrimidines

o Source:Molecules 2005, 10(1), 200-207. "Synthesis of 4-chloro-2-(thiomorpholin-4-
ylmethyl)phenol®.

o Relevance: Demonstrates reactivity of chloropyrimidines and phenol coupling conditions.

[61[8]
o Link:
e General Pyrimidine Chemistry

o Source:Journal of Medicinal Chemistry, "Synthesis and Structure—Activity Relationship
Studies of N-Benzyl-2-phenylpyrimidin-4-amine Deriv

o Relevance: Provides structural analogues and confirmation of C2-phenyl stability during
C4-substitution.

o Link:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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